Cas no 15954-43-5 (Benzenepropanoic acid,4-(1,1-dimethylethyl)-b-methyl-)
15954-43-5 structure
Product Name:Benzenepropanoic acid,4-(1,1-dimethylethyl)-b-methyl-
CAS No:15954-43-5
MF:C14H20O2
MW:220.307404518127
CID:196744
PubChem ID:291894
Update Time:2025-04-19
Benzenepropanoic acid,4-(1,1-dimethylethyl)-b-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzenepropanoic acid,4-(1,1-dimethylethyl)-b-methyl-
- 3-(4-tert-butylphenyl)butanoic acid
- AC1L6GTS
- AC1Q5VA9
- AG-J-54494
- AR-1E7138
- CTK4D0112
- NSC157457
- NSC-157457
- EN300-1846420
- 15954-43-5
- DTXSID30303233
- SCHEMBL19554440
-
- Inchi： 1S/C14H20O2/c1-10(9-13(15)16)11-5-7-12(8-6-11)14(2,3)4/h5-8,10H,9H2,1-4H3,(H,15,16)
- InChI Key： QHKVITXUYYFTOY-UHFFFAOYSA-N
- SMILES： OC(CC(C)C1C=CC(=CC=1)C(C)(C)C)=O
Computed Properties
- Exact Mass: 220.1464
- Monoisotopic Mass: 220.146
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- Density: 1.013
- Boiling Point: 327.5°Cat760mmHg
- Flash Point: 224.6°C
- Refractive Index: 1.51
- PSA: 37.3
- LogP: 3.56230
Benzenepropanoic acid,4-(1,1-dimethylethyl)-b-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1846420-0.05g |
3-(4-tert-butylphenyl)butanoic acid |
15954-43-5 | 0.05g |
$864.0 | 2023-06-02 | ||
| Enamine | EN300-1846420-0.1g |
3-(4-tert-butylphenyl)butanoic acid |
15954-43-5 | 0.1g |
$904.0 | 2023-06-02 | ||
| Enamine | EN300-1846420-0.25g |
3-(4-tert-butylphenyl)butanoic acid |
15954-43-5 | 0.25g |
$946.0 | 2023-06-02 | ||
| Enamine | EN300-1846420-0.5g |
3-(4-tert-butylphenyl)butanoic acid |
15954-43-5 | 0.5g |
$987.0 | 2023-06-02 | ||
| Enamine | EN300-1846420-1.0g |
3-(4-tert-butylphenyl)butanoic acid |
15954-43-5 | 1g |
$1029.0 | 2023-06-02 | ||
| Enamine | EN300-1846420-2.5g |
3-(4-tert-butylphenyl)butanoic acid |
15954-43-5 | 2.5g |
$2014.0 | 2023-06-02 | ||
| Enamine | EN300-1846420-5.0g |
3-(4-tert-butylphenyl)butanoic acid |
15954-43-5 | 5g |
$2981.0 | 2023-06-02 | ||
| Enamine | EN300-1846420-10.0g |
3-(4-tert-butylphenyl)butanoic acid |
15954-43-5 | 10g |
$4421.0 | 2023-06-02 |
Benzenepropanoic acid,4-(1,1-dimethylethyl)-b-methyl- Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
15954-43-5 (Benzenepropanoic acid,4-(1,1-dimethylethyl)-b-methyl-) Related Products
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